Cas no 2680850-96-6 (7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid)

7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core functionalized with a trifluoroacetamido group and a carboxylic acid moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoroacetamido group enhances metabolic stability and bioavailability, while the carboxylic acid functionality allows for further derivatization, making it valuable for constructing more complex molecules. Its well-defined chemical properties and high purity make it suitable for research applications, particularly in medicinal chemistry, where it may serve as a building block for drug discovery and development. The compound's stability under standard conditions ensures reliable handling and storage.
7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid structure
2680850-96-6 structure
Product Name:7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
CAS No:2680850-96-6
MF:C9H5F3N4O3
MW:274.156211614609
CID:5778483
PubChem ID:165914250
Update Time:2025-06-08

7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680850-96-6
    • EN300-28284117
    • 7-(2,2,2-trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
    • 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
    • Inchi: 1S/C9H5F3N4O3/c10-9(11,12)8(19)15-6-4(7(17)18)3-13-5-1-2-14-16(5)6/h1-3H,(H,15,19)(H,17,18)
    • InChI Key: YWLSPZOMXDVIJC-UHFFFAOYSA-N
    • SMILES: FC(C(NC1=C(C(=O)O)C=NC2=CC=NN12)=O)(F)F

Computed Properties

  • Exact Mass: 274.03137452g/mol
  • Monoisotopic Mass: 274.03137452g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 389
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 96.6Ų

7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid Pricemore >>

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Additional information on 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid

Introduction to 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2680850-96-6)

7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2680850-96-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of this compound, characterized by the presence of a trifluoroacetamido group and a pyrazolopyrimidine scaffold, makes it a promising candidate for various drug development initiatives.

The chemical structure of 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid is composed of a pyrazolopyrimidine core with a trifluoroacetamido substituent at the 7-position and a carboxylic acid group at the 6-position. The trifluoroacetamido group is particularly noteworthy due to its ability to enhance the lipophilicity and metabolic stability of the molecule, which are crucial properties for drug candidates. The carboxylic acid group, on the other hand, can participate in hydrogen bonding and other interactions that are important for binding to biological targets.

Recent studies have highlighted the potential of 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid could be a valuable lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These results indicate that 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid may have significant therapeutic potential in oncology.

The pharmacokinetic properties of 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid have also been studied extensively. Preclinical data suggest that it has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics make it an attractive candidate for further development as an orally administered drug. Moreover, preliminary toxicology studies have not revealed any major safety concerns at therapeutic doses.

In conclusion, 7-(2,2,2-Trifluoroacetamido)pyrazolo[1,5-a]pyrimidine-6-carboxylic acid (CAS No. 2680850-96-6) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in anti-inflammatory and anticancer therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its properties for clinical use.

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